(3-Amino-4-chlorophenyl)boronic acid hydrochloride
Overview
Description
“(3-Amino-4-chlorophenyl)boronic acid hydrochloride” is a boronic acid derivative that is commonly used as a reagent in Suzuki-Miyaura coupling reactions . It can be used to form C-C bonds by the reaction with aryl or vinyl halides .
Synthesis Analysis
This compound is used as a key reagent in the synthesis of the boronic acid ester starting material, which is subsequently converted to the cyclobutene precursor through a Heck coupling reaction . It is also used as a boronic acid source in the synthesis of boronate-functionalized monomers .Molecular Structure Analysis
The molecular formula of “this compound” is C6H7BClNO2 . The molecular weight is 171.39 . The InChI code is 1S/C6H8BNO2.ClH/c8-6-3-1-2-5 (4-6)7 (9)10;/h1-4,9-10H,8H2;1H .Chemical Reactions Analysis
“this compound” is commonly used in Suzuki-Miyaura coupling reactions . It can also be used in other cross-coupling reactions, such as copper-catalyzed coupling reactions, as well as in palladium-free cross-coupling reactions .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a melting point of 278-288°C . It should be stored in a sealed container in a dry room temperature environment .Scientific Research Applications
Solid-Phase Approach for Boronic Acid Derivatization
Boronic acids, including derivatives like (3-Amino-4-chlorophenyl)boronic acid hydrochloride, are crucial in biological, medicinal, and synthetic chemistry due to their unique reactivity and binding properties. A universal solid-phase approach facilitates the derivatization of functionalized boronic acids, avoiding challenges related to solution-phase methods. This technique enables quick immobilization of a wide variety of boronic acids onto a resin, allowing for efficient transformations into amines, amides, anilides, and ureas, as well as facilitating Ugi multicomponent reactions and sequential reactions. Such advancements underscore the versatility of boronic acids in combinatorial chemistry and library synthesis, simplifying operations and enhancing efficiency (Gravel et al., 2002).
Glucose Sensing Materials
Amino-3-fluorophenyl boronic acid derivatives, synthesized from bromo-fluoroanilines, demonstrate potential in constructing glucose-sensing materials. These derivatives, designed for physiological pH conditions, highlight the applicability of boronic acid compounds in developing biologically relevant sensors. This research direction is crucial for diabetes management and monitoring, providing a foundation for non-enzymatic glucose detection methods (Das et al., 2003).
Boronic Acid-Based Drug Delivery Systems
Boronic acid functionalities are increasingly incorporated into drug delivery systems, offering responsive behaviors to biological stimuli such as glucose or pH changes. This includes creating polymers and hydrogels that react to the presence of diols, enabling targeted and controlled release of therapeutics. Such systems are particularly relevant for treating diseases where specific molecular markers can trigger drug release, illustrating the therapeutic potential of boronic acid derivatives in precision medicine (Stubelius et al., 2019).
Sensors for Bacteria Detection
Boronic acids, capable of reversible binding to diols, have been employed in the development of sensors for bacteria detection. 3-Aminophenylboronic acid, for example, can be immobilized on electrodes to capture bacteria through affinity binding to diol groups present on bacterial cell walls. This approach represents a significant step forward in rapid, cost-effective bacterial detection, with potential applications in water quality monitoring and healthcare diagnostics (Wannapob et al., 2010).
Mechanism of Action
Safety and Hazards
“(3-Amino-4-chlorophenyl)boronic acid hydrochloride” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has hazard statements H315, H319, and H335 . Precautionary measures include avoiding substance contact, ensuring adequate ventilation, and evacuating the danger area .
Future Directions
properties
IUPAC Name |
(3-amino-4-chlorophenyl)boronic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BClNO2.ClH/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3,10-11H,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTMLYYSBEQYCDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)Cl)N)(O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BCl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656956 | |
Record name | (3-Amino-4-chlorophenyl)boronic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.85 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
850568-45-5 | |
Record name | Boronic acid, (3-amino-4-chlorophenyl)-, hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=850568-45-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Amino-4-chlorophenyl)boronic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10656956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Amino-4-chlorobenzeneboronic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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